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Introduction

G protein-coupled receptor 84 (GPR84) is a class A, Gi/o-coupled receptor that has emerged
as a significant target in the fields of immunology and inflammation.[1][2] Primarily expressed in
immune cells such as macrophages, neutrophils, and microglia, GPR84 is activated by
medium-chain fatty acids (MCFAs) with carbon chain lengths of 9-14.[3][4] Its activation
initiates a signaling cascade that includes the inhibition of adenylyl cyclase, leading to
decreased cyclic AMP (cAMP) levels, mobilization of intracellular calcium, and modulation of
downstream pathways like MAP kinase and PI3K-Akt.[5][6][7] This signaling is associated with
proinflammatory responses, including cytokine production and cell migration.[5]

The development of potent and selective synthetic agonists for GPR84 has been crucial for
elucidating its physiological and pathological roles.[8] Radioligand binding assays are a
fundamental tool for characterizing the affinity of these ligands and for screening new chemical
entities. This document provides detailed protocols for a radioligand binding assay using a
GPR84 agonist, along with data presentation guidelines and visualizations of the relevant
biological and experimental pathways.
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Signaling Pathway of GPR84

GPR84 activation by an agonist initiates a cascade of intracellular events primarily through the
Gi/o pathway. This leads to the inhibition of adenylyl cyclase, resulting in reduced cAMP levels.
The dissociation of the G protein By subunits can also influence other effector systems.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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